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Compound of Interest

Compound Name: 2-Thymoloxytriethylamine

Cat. No.: B15401327

Essential Safety and Handling Protocol for
Tertiary Amines

Disclaimer: The chemical name "2-Thymoloxytriethylamine” is not a recognized compound in
standard chemical databases. Therefore, a specific Safety Data Sheet (SDS) and associated
handling information are not available. The identity of any chemical must be confirmed via its
Chemical Abstracts Service (CAS) number before handling.

To illustrate the necessary safety precautions and handling procedures for a chemical of this
type, this guide provides information for a common laboratory tertiary amine, Triethylamine
(CAS: 121-44-8). This information must not be used for "2-Thymoloxytriethylamine" without
explicit confirmation that it is the same substance.

Immediate Safety and Hazard Information for
Triethylamine

Triethylamine is a highly flammable, toxic, and corrosive liquid that requires strict safety
measures for handling.[1][2] Vapors are corrosive to the respiratory tract and may form
explosive mixtures with air.[1] It causes severe skin burns and serious eye damage.[2][3]
Ingestion, inhalation, and skin contact are all toxic.[1]

First Aid Measures:
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 Inhalation: Immediately move the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1]

o Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the skin with copious

amounts of water or shower.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1][2] If present, remove

contact lenses and continue rinsing.[1][2] Immediately call a poison center or doctor.[2]

 Ingestion: Rinse the mouth but do not induce vomiting.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific laboratory procedure
should be conducted to determine the appropriate PPE. The following provides general

guidance for handling Triethylamine.

Protection Type

Specification

Rationale

Hand Protection

Impermeable and resistant
gloves (e.g., Butyl rubber,
Viton®). Gloves must be

inspected before use.

Prevents skin contact with the

corrosive and toxic liquid.

Eye/Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause severe eye

damage.

Skin and Body

Flame-retardant, antistatic
protective clothing such as a

lab coat.

Protects against skin contact
and provides a barrier in case

of splashes or small fires.

Respiratory

Required when vapors or
aerosols are generated. Use a
full-face respirator with
appropriate cartridges (e.g.,

organic vapor).

Protects against inhalation of

toxic and corrosive vapors.
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Operational and Disposal Plans

Handling and Storage:
» Always handle Triethylamine inside a certified chemical fume hood.[1]
» Use only non-sparking tools and explosion-proof equipment.[1]

» To prevent static electricity discharge, ensure all metal parts of the equipment are grounded.

[1]

o Keep the container tightly closed in a dry, cool, and well-ventilated area, away from heat and
ignition sources.[2]

» Store in a locked-up area accessible only to authorized personnel.[1]

Disposal Plan:

Dispose of waste as hazardous material. Do not allow the product to enter drains.[4]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[2][3]

The material may be burned in a chemical incinerator equipped with an afterburner and
scrubber, but extreme care must be taken due to its high flammability.[2][3]

Contaminated packaging should be disposed of as unused product.[2][3]

Quantitative Data for Triethylamine
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Property Value Source
CAS Number 121-44-8 [1112]
Molecular Formula (C2H5)3N [4]
Molecular Weight 101.19 g/mol N/A
Appearance Colorless liquid [1]
Boiling Point 89.5 °C (193.1 °F) N/A
Melting Point -115 °C (-175 °F) [1]
Flash Point -11°C (12.2 °F) [1]

Autoignition Temp.

215 °C (419 °F)

[1]

Specific Gravity

0.728

[1]

pH

12.4 (10% solution)

[1]

Experimental Protocol: Use of Triethylamine as a
Base in a Reaction

This protocol outlines the steps for safely using Triethylamine as a base in a chemical reaction.

e Preparation:

o

o

[¢]

[¢]

Don all required PPE as specified in the table above.

Ground all equipment to prevent static discharge.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Prepare a quench station with a suitable agent (e.g., a weak acid) and have spill control

materials readily available.

» Reagent Handling:
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o Measure the required amount of Triethylamine in the fume hood using a clean, dry syringe
or graduated cylinder.

o Keep the container of Triethylamine tightly sealed when not in use.

o Slowly add the Triethylamine to the reaction mixture, as the reaction may be exothermic.

» Reaction Monitoring:
o Continuously monitor the reaction for any signs of an uncontrolled exothermic event.
o Ensure the reaction is maintained under an inert atmosphere if required.

e Work-up and Waste Handling:
o After the reaction is complete, quench any remaining Triethylamine carefully.

o Segregate all waste containing Triethylamine into a designated, labeled hazardous waste
container.

o Rinse all contaminated glassware in the fume hood before removing it for final cleaning.
o Decontamination:
o Wipe down the work area in the fume hood with an appropriate solvent.

o Carefully remove and dispose of contaminated gloves in accordance with laboratory
procedures.[4]

o Wash hands and arms thoroughly after completing the work.[4]

Visualized Workflow
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Safe Handling and Disposal Workflow for Triethylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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